Cas no 2171444-54-3 ((3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid)

• Product Name: (3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid
• CAS No: 2171444-54-3
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6079852
• PubChem ID: 165806229
• Update Time: 2025-10-29

(3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid
• EN300-1548780
• 2171444-54-3
• (3R)-3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]butanoic acid

• Inchi： 1S/C25H30N2O5/c1-16(24(30)27-17(2)14-23(28)29)8-7-13-26-25(31)32-15-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,16-17,22H,7-8,13-15H2,1-2H3,(H,26,31)(H,27,30)(H,28,29)/t16?,17-/m1/s1
• InChI Key： IFPFYASMYKLMOZ-ZYMOGRSISA-N
• SMILES： O(C(NCCCC(C)C(N[C@H](C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid

Introduction to (3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid and Its Significance in Modern Chemical Biology

The compound with the CAS number 2171444-54-3, identified as (3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid, represents a significant advancement in the field of chemical biology. This intricate molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in pharmaceutical research and drug development. The structural composition of this compound, featuring a combination of amino acid derivatives and fluorinated aromatic groups, positions it as a promising candidate for further exploration in medicinal chemistry.

The (3R)-configuration of the molecule is particularly noteworthy, as it influences the stereochemical properties that are often critical for biological activity. The presence of the {(9H-fluoren-9-yl)methoxycarbonyl}amino moiety introduces a highly functionalized aromatic ring system, which can contribute to enhanced binding affinity and selectivity in biological targets. This feature is especially relevant in the context of developing small-molecule inhibitors or modulators for therapeutic purposes.

In recent years, there has been a growing interest in the development of novel compounds that leverage advanced structural motifs to improve pharmacological outcomes. The 2-methylpentanamidobutanoic acid backbone provides a robust scaffold for further derivatization, allowing chemists to fine-tune physicochemical properties such as solubility, metabolic stability, and bioavailability. These attributes are essential for optimizing drug-like characteristics and ensuring clinical efficacy.

Current research in chemical biology increasingly emphasizes the importance of structure-activity relationships (SAR) in drug discovery. The compound CAS number 2171444-54-3 exemplifies this principle by integrating multiple functional groups that can interact with biological systems in diverse ways. For instance, the fluorene moiety is known for its ability to enhance molecular stability and electronic properties, making it a valuable component in designing bioactive molecules. Additionally, the methoxycarbonyl group serves as a protecting group that can be strategically removed during synthesis to introduce additional functional diversity.

The stereochemistry of the (3R)-configuration is another critical aspect that merits further investigation. Enantiomeric purity is often a deciding factor in pharmaceutical applications, as one enantiomer may exhibit desired biological activity while the other could be inactive or even detrimental. Advanced synthetic methodologies have enabled precise control over stereocenters, allowing researchers to isolate and study specific enantiomers with high fidelity.

Recent studies have highlighted the potential of fluorinated compounds in medicinal chemistry due to their unique electronic and steric properties. The incorporation of fluorine atoms into molecular structures can lead to improved binding interactions with target proteins or enzymes. In the case of (3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid, the fluororene group may play a pivotal role in modulating receptor affinity or altering metabolic pathways.

The broader implications of this compound extend beyond academic research. As drug development pipelines continue to evolve, there is an increasing demand for innovative molecular entities that address unmet medical needs. The structural features of CAS number 2171444-54-3 make it a versatile building block for designing next-generation therapeutics. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the biological potential of this compound and its derivatives.

In conclusion, the compound (3R)-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid (CAS number 2171444-54-3) represents a significant contribution to the field of chemical biology. Its complex structure, featuring multiple functional groups and precise stereochemistry, positions it as a valuable tool for exploring new therapeutic strategies. As research progresses, this molecule is likely to inspire further innovation in drug discovery and molecular medicine.